Cas no 1220038-74-3 (3-[(Cyclopropylmethoxy)methyl]pyrrolidine hydrochloride)

• Product Name: 3-[(Cyclopropylmethoxy)methyl]pyrrolidine hydrochloride
• CAS No: 1220038-74-3
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 1079053
• PubChem ID: 56829856
• Update Time: 2025-10-28

3-[(Cyclopropylmethoxy)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(Cyclopropylmethoxy)methyl]pyrrolidine hydrochloride
• 3-((cyclopropylmethoxy)methyl)pyrrolidine hydrochloride
• 3-(cyclopropylmethoxymethyl)pyrrolidine;hydrochloride
• DA-25507
• AKOS015844093
• 3-((cyclopropylmethoxy)methyl)pyrrolidinehydrochloride
• 3-[(Cyclopropylmethoxy)methyl]pyrrolidinehydrochloride
• 1220038-74-3

• MDL： MFCD13560197
• Inchi： 1S/C9H17NO.ClH/c1-2-8(1)6-11-7-9-3-4-10-5-9;/h8-10H,1-7H2;1H
• InChI Key： HJTALUFVXRIRAL-UHFFFAOYSA-N
• SMILES： Cl.O(CC1CNCC1)CC1CC1

Computed Properties

• Exact Mass: 191.10784
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

3-[(Cyclopropylmethoxy)methyl]pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-[(Cyclopropylmethoxy)methyl]pyrrolidine hydrochloride

3-[(Cyclopropylmethoxy)methyl]pyrrolidine hydrochloride: A Comprehensive Overview

The compound CAS No. 1220038-74-3, commonly referred to as 3-[(Cyclopropylmethoxy)methyl]pyrrolidine hydrochloride, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility and wide-ranging biological activities. The structure of this compound is characterized by a pyrrolidine ring substituted with a cyclopropylmethoxy group at the 3-position, making it a unique member of the pyrrolidine family.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly in the development of novel therapeutics for central nervous system (CNS) disorders. The cyclopropylmethoxy group attached to the pyrrolidine ring introduces steric and electronic effects that can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are crucial for determining the suitability of a compound as a drug candidate.

One of the most promising applications of 3-[(Cyclopropylmethoxy)methyl]pyrrolidine hydrochloride lies in its potential as a modulator of ion channels. Ion channels are critical for various physiological processes, including neuronal signaling, muscle contraction, and cellular homeostasis. By targeting specific ion channels, this compound could potentially be used to treat conditions such as epilepsy, chronic pain, and cardiovascular diseases.

Moreover, the compound has shown interesting pharmacological properties in preclinical studies. For instance, it exhibits selective binding to certain receptors, which could make it a valuable tool in understanding receptor-ligand interactions. This selectivity is particularly important in drug design, where minimizing off-target effects is essential for reducing adverse effects and improving therapeutic efficacy.

The synthesis of CAS No. 1220038-74-3 involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the cyclopropylmethoxy group via nucleophilic substitution or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of structural analysis, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of this compound. These methods provide detailed insights into the molecular structure, enabling researchers to validate their findings and optimize synthetic routes.

Looking ahead, the future of 3-[(Cyclopropylmethoxy)methyl]pyrrolidine hydrochloride lies in its potential to serve as a lead compound for drug development. By leveraging its unique chemical properties and pharmacological profile, researchers can explore its applications in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound through preclinical and clinical trials.

In conclusion, CAS No. 1220038-74-3, or 3-[(Cyclopropylmethoxy)methyl]pyrrolidine hydrochloride, represents a significant advancement in the field of organic chemistry and pharmacology. Its distinctive structure, coupled with its promising biological activities, positions it as a valuable asset in drug discovery and development.